N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide

• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-(2-methoxyethoxy)benzamide
• InChI: InChI=1S/C17H18ClNO3/c1-21-10-11-22-15-8-6-13(7-9-15)17(20)19-12-14-4-2-3-5-16(14)18/h2-9H,10-12H2,1H3,(H,19,20)
• InChI Key: NAQNNXYCSLLQKA-UHFFFAOYSA-N
• SMILES: COCCOC1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2Cl

Description

N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound was first synthesized in 2001 by researchers at Bayer AG and has since been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In

Mechanism of Action

N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 inhibits the NF-κB pathway by blocking the activity of the IκB kinase (IKK) complex, which is responsible for the phosphorylation and degradation of the inhibitor protein IκBα. This leads to the accumulation of IκBα and the inhibition of NF-κB nuclear translocation and transcriptional activity. This, in turn, leads to a decrease in the production of pro-inflammatory cytokines and other NF-κB target genes.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 has been shown to have various biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and anti-viral properties, it has also been shown to have antioxidant and neuroprotective effects. It has been suggested that these effects may be due to its ability to inhibit the NF-κB pathway, which is known to be involved in oxidative stress and neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 is its specificity for the NF-κB pathway. This allows researchers to selectively target this pathway without affecting other signaling pathways. However, one limitation of N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 is its potential toxicity. It has been shown to have cytotoxic effects at high concentrations, which may limit its therapeutic potential.

Future Directions

There are several future directions for the study of N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082. One area of interest is its potential use in combination therapy for various diseases. For example, it has been shown to enhance the anti-cancer effects of chemotherapy drugs such as doxorubicin and cisplatin. Another area of interest is the development of more potent and selective inhibitors of the NF-κB pathway. Finally, the role of N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 in other diseases such as neurodegenerative diseases and cardiovascular diseases warrants further investigation.

Synthesis Methods

N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 can be synthesized through a multi-step process starting from 2-chlorobenzylamine and 4-hydroxybenzoic acid. The first step involves the protection of the amine group with a Boc (tert-butoxycarbonyl) group, followed by the coupling of the protected amine with the carboxylic acid using a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). The resulting amide is then deprotected using TFA (trifluoroacetic acid) to yield the desired product, N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082.

Scientific Research Applications

N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 has been extensively studied for its anti-inflammatory properties. It has been shown to inhibit the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway, which is a key regulator of the immune response and inflammation. This inhibition leads to a decrease in the production of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor alpha) and IL-6 (interleukin 6), which are implicated in various inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and psoriasis.
N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 has also been studied for its anti-cancer properties. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, colon, and prostate cancer cells. This is thought to be due to its ability to induce apoptosis (programmed cell death) and inhibit the NF-κB pathway, which is known to promote tumor growth and survival.
In addition, N-(2-chlorobenzyl)-4-(2-methoxyethoxy)benzamide 11-7082 has been investigated for its anti-viral properties. It has been shown to inhibit the replication of various viruses, including HIV-1 (human immunodeficiency virus type 1), hepatitis B virus, and herpes simplex virus type 1.